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Compound of Interest

Compound Name: Ethyl 3-phenoxypropionate

Cat. No.: B1330695

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
Ethyl 3-phenylpropionate, an organic compound utilized in the flavor and fragrance industries
and as an intermediate in organic synthesis.[1] This guide details its chemical and physical
characteristics, spectroscopic data, and the experimental protocols for their determination.

Chemical and Physical Properties

Ethyl 3-phenylpropionate is an ester characterized by a pleasant fruity and floral aroma.[2] It
presents as a clear, colorless to pale-yellow liquid at room temperature.[1][3][4] Its structure
combines an aromatic benzene ring with an ethyl ester group, rendering it soluble in many
organic solvents but poorly soluble in water.[1][3]

Table 1: Core Physicochemical Properties of Ethyl 3-phenylpropionate
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Property Value Source(s)
Molecular Formula C11H1402 [31141[5]
Molecular Weight 178.23 g/mol [3B1141[5]
Appearance .Clef:lr colorless to pale-yellow (EI]
liquid
Boiling Point 247-249 °C at 760 mmHg [21[3][6]
Density 1.01 g/mL at 25 °C [2][4]
Refractive Index (n2°/D) 1.494 [2][6]
Water Solubility < 0.1 g/100 mL at 25 °C [3114]
LogP 2.73 [3]
Odor Profile Ethereal, fruity, floral, rum-like [2][4]

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and purity assessment of Ethyl 3-
phenylpropionate.

Table 2: Spectroscopic Data for Ethyl 3-phenylpropionate
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Technique Data Summary Source(s)

Spectra available in CDClIs at
400 MHz. Key shifts (ppm)
include signals for the ethyl
'H NMR [3][7]
group, the phenyl group, and
the two methylene groups of

the propionate chain.

Spectra available in CDCls.
Key shifts (ppm) include the
carbonyl carbon (~172.8),

13C NMR _ [3]
carbons of the benzene ring,
and carbons of the ethyl and

propionate aliphatic chain.

Near IR spectra data is

Infrared (IR) Available [3]

Synthesis Pathway

Ethyl 3-phenylpropionate is commonly synthesized via the Fischer esterification of 3-
phenylpropionic acid with ethanol, using a strong acid as a catalyst.[1][2] This is a reversible
reaction where the equilibrium is typically shifted towards the product by using an excess of the
alcohol or by removing water as it is formed.[8][9][10] Another synthetic route is the
hydrogenation of ethyl cinnamate.[5][11]
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Caption: Fischer esterification synthesis of Ethyl 3-phenylpropionate.

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key
physicochemical properties of liquid compounds like Ethyl 3-phenylpropionate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[12] The Thiele tube method is a convenient micro-scale technique for this
determination.[13]

Methodology:

o Sample Preparation: Fill a small fusion tube to a depth of about 2-3 cm with Ethyl 3-
phenylpropionate.

o Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary
tube into the fusion tube with the open end submerged in the liquid and the sealed end
protruding above the surface.[14]
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o Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or wire. The
bulb of the thermometer should be level with the sample.

» Heating: Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g.,
mineral oil), ensuring the sample is fully immersed. Heat the side arm of the Thiele tube
gently with a Bunsen burner.[13]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a continuous and rapid stream of bubbles is
observed.

o Measurement: Remove the heat source. The boiling point is the temperature at which the
bubbling stops and the liquid just begins to be drawn back into the capillary tube.[14]

Density is the mass of a substance per unit volume. For liquids, it is typically measured using a
pycnometer or, more simply, by measuring the mass of a known volume.[15]

Methodology:

o Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on a digital
balance and tare it, or record its mass (m1).[16][17]

e Volume Measurement: Carefully add a specific volume of Ethyl 3-phenylpropionate (e.qg.,
10.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[15]

o Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on the
balance and record the new mass (mz).[16]

o Calculation: The mass of the liquid is (mz - m1). Calculate the density using the formula:
Density (p) = Mass (m) / Volume (V)[16]

o Temperature Control: Ensure the measurement is performed at a constant, recorded
temperature, as density is temperature-dependent.[15]

The refractive index measures how light propagates through a substance and is a valuable tool
for identifying liquids and assessing their purity.[18] It is typically measured using an Abbe
refractometer.
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Methodology:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index, such as distilled water.

Sample Application: Open the prism assembly of the refractometer. Using a clean pipette,
place a few drops of Ethyl 3-phenylpropionate onto the surface of the lower prism.

Measurement: Close the prisms firmly. Switch on the light source and look through the
eyepiece. Rotate the adjustment knob until the boundary line (the line separating the light
and dark fields) is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Most refractometers
also measure the temperature, which should be recorded as nT/D, where T is the
temperature in Celsius and D refers to the sodium D-line wavelength (589 nm).[18]

Cleaning: Clean the prism surfaces thoroughly with a soft tissue and an appropriate solvent
(e.g., ethanol or acetone) after the measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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